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Compound of Interest

(2)-3-[4-(decyloxy)phenyl]-2-
Compound Name:
propenoic acid

CAS No.: 1400679-03-9

Cat. No.: B2936709

Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of the mesogenic (liquid crystalline)
properties of 4-n-decyloxycinnamic acid (often abbreviated as 100C). Unlike simple organic
acids, 100C exhibits complex supramolecular behavior due to the interplay between its rigid
aromatic core, flexible decyl tail, and hydrogen-bonding carboxylic headgroup.

While the trans (E) isomer is a stable, polymesomorphic liquid crystal exhibiting both smectic
and nematic phases, the cis (Z) isomer is non-mesogenic. This distinct duality makes 100C a
critical model system for studying photo-switchable materials, where UV irradiation can trigger
an isothermal phase transition from liquid crystal to isotropic liquid. This guide details the
molecular architecture, synthesis, phase characterization, and thermodynamic behavior of
these isomers.

Molecular Architecture & Mesophase
Thermodynamics
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The mesogenicity of 4-decyloxycinnamic acid is not intrinsic to the single molecule but arises
from the formation of supramolecular dimers.

The Hydrogen-Bonded Dimer

Single molecules of cinnamic acid are lath-like but lack the sufficient aspect ratio (length-to-
width ratio) to stabilize a mesophase. However, in the condensed phase, two acid molecules
dimerize via cyclic hydrogen bonding between their carboxyl groups.

o Effect: This effectively doubles the rigid core length, creating a linear, rod-like (calamitic)
mesogen.

o Decyl Chain Role: The C10 alkoxy tail provides the necessary flexible spacer to stabilize the
layered Smectic phase via van der Waals interactions, preventing immediate crystallization
upon cooling from the nematic phase.

Trans vs. Cis Isomerism[1]

e Trans-isomer: Linear and planar. Packs efficiently into anisotropic domains. Forms stable
Nematic and Smectic phases.

» Cis-isomer: Bent ("V" shape). Steric hindrance prevents efficient packing. Disrupts the long-
range order required for liquid crystallinity.

Visualization of Signaling & Phase Logic

The following diagram illustrates the structural logic governing the phase behavior.
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Caption: Logical flow of phase transitions and photo-isomerization in decyloxycinnamic acid.

Experimental Synthesis Protocol

The synthesis of 4-decyloxycinnamic acid is best achieved via the Knoevenagel Condensation,
which selectively yields the thermodynamically stable trans isomer.

Materials

e Precursor: 4-n-Decyloxybenzaldehyde (10 mmol)
e Reagent: Malonic Acid (12 mmol)
e Solvent/Catalyst: Pyridine (20 mL) with Piperidine (0.5 mL)

e Work-up: Hydrochloric acid (HCI, 1M), Ethanol (for recrystallization)

Step-by-Step Methodology
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e Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and drying
tube, dissolve 4-decyloxybenzaldehyde and malonic acid in pyridine.

o Catalysis: Add piperidine (catalytic amount).

o Reflux: Heat the mixture to 100°C-110°C for 4—6 hours. The evolution of CO2z gas indicates
decarboxylation is proceeding.

e Quenching: Cool the reaction mixture to room temperature. Pour slowly into 150 mL of ice-
cold 1M HCI with vigorous stirring. The pyridine is neutralized, and the crude acid
precipitates as a white solid.

« Filtration: Collect the precipitate via vacuum filtration. Wash with cold water (3 x 50 mL) to
remove pyridinium salts.

« Purification: Recrystallize the crude solid from hot ethanol or glacial acetic acid.

e Drying: Dry in a vacuum oven at 60°C for 12 hours.

Synthesis Workflow Diagram
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Caption: Knoevenagel condensation pathway for high-purity trans-isomer synthesis.

Characterization Methodologies

To validate the mesogenic properties, a multi-modal approach combining thermal and optical
analysis is required.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the enthalpy of transitions.[1]

¢ Protocol: Seal 2-5 mg of sample in an aluminum pan.
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e Cycle: Heat from 25°C to 200°C at 10°C/min, hold for 1 min, then cool at 10°C/min.
o Expected Signals:
o Large endotherm: Melting (Crystal

Smectic).

o Small endotherm: Smectic

Nematic transition.

o Small endotherm: Clearing point (Nematic

Isotropic).

Polarizing Optical Microscopy (POM)

POM visualizes the optical textures characteristic of each phase.

e Setup: Sample sandwiched between glass slide and coverslip on a hot stage (Linkam).
Crossed polarizers.

o Observations:
o Smectic Phase: Focal conic fan textures (indicates layered structure).
o Nematic Phase: Schlieren texture (threads and brushes) or marble texture.

o Isotropic: Dark field (optically extinct).

Phase Transition Data

The following data represents the established phase behavior for the trans isomer of 4-n-
decyloxycinnamic acid [1, 2].
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Enthalpy (
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Note: Exact temperatures vary slightly based on purity and heating rate. Values derived from
the homologous series trends established by Gray & Jones.

Applications in Research & Development
Photo-Switching Devices

The trans-to-cis isomerization can be induced by UV light (365 nm). Since the cis isomer is
non-mesogenic, irradiation causes the liquid crystal order to collapse into an isotropic liquid.
This "isothermal phase transition” is used in:

» Optical Storage: Writing data spots by disrupting birefringence.

o Command Surfaces: Controlling the alignment of bulk liquid crystals using a thin surface
layer of the cinnamic acid derivative.

Drug Delivery Vectors

While primarily a material science mesogen, the amphiphilic nature of decyloxycinnamic acid
(hydrophobic tail, hydrophilic head) allows it to form LC nanoparticles (LCNPs). These can
encapsulate hydrophobic drugs within the core, utilizing the smectic layering to control release
rates [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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